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Compound of Interest

Compound Name: (3-Bromo-5-nitrophenyl)methanol

Cat. No.: B136851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (3-Bromo-5-
nitrophenyl)methanol, a key intermediate in organic synthesis. The document details its

chemical and physical properties, outlines a probable synthetic route with an experimental

protocol for a key precursor, and discusses its potential applications in research and drug

development.

Core Compound Properties
(3-Bromo-5-nitrophenyl)methanol is a substituted benzyl alcohol derivative. Its chemical

structure, featuring a bromine atom and a nitro group on the phenyl ring, makes it a versatile

building block in the synthesis of more complex molecules. The electron-withdrawing nature of

the nitro group and the presence of the bromine atom offer multiple reaction sites for further

chemical modifications.

Table 1: Physicochemical Properties of (3-Bromo-5-nitrophenyl)methanol
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Property Value Source

CAS Number 139194-79-9 [1]

Molecular Formula C₇H₆BrNO₃ [1]

Molecular Weight 232.03 g/mol [1]

Appearance Off-white to light yellow solid ChemicalBook

Purity ≥97%

Storage Temperature
Room Temperature (Sealed in

dry)
ChemicalBook

InChI Key
WIXGOPRKQQGTHO-

UHFFFAOYSA-N

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of (3-Bromo-5-
nitrophenyl)methanol is not readily available in the searched literature, a highly probable

synthetic route involves the reduction of its corresponding aldehyde, 3-Bromo-5-

nitrobenzaldehyde. A detailed protocol for the synthesis of this key precursor is available and

described below.

Synthesis of 3-Bromo-5-nitrobenzaldehyde (Precursor)
A common method for the synthesis of 3-Bromo-5-nitrobenzaldehyde is the bromination of 3-

nitrobenzaldehyde.[2]

Experimental Protocol:

Dissolve 3-nitrobenzaldehyde (1.0 g, 6.6 mmol) in concentrated sulfuric acid (4.0 mL) at

room temperature.[2]

Add N-bromosuccinimide (1.4 g, 7.9 mmol) portion-wise to the solution.[2]

Heat the reaction mixture to 65 °C and maintain this temperature for 1 hour.[2]
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After the reaction is complete, cool the mixture to room temperature.[2]

Slowly pour the reaction solution into ice water, which will cause a solid to precipitate.[2]

Collect the solid precipitate by filtration.[2]

Dry the crude product with anhydrous sodium sulfate.[2]

Purify the crude product by recrystallization from a solvent mixture of ethyl acetate/petroleum

ether (1:10, v/v) to yield 3-bromo-5-nitrobenzaldehyde as white crystals.[2]

Yield: 1.3 g (82%)[2]

Characterization (¹H NMR, 300 MHz, DMSO-d₆): δ 10.09 (s, 1H), 8.79-8.55 (m, 2H), 8.51 (s,

1H).[2]

Proposed Synthesis of (3-Bromo-5-
nitrophenyl)methanol
The reduction of the synthesized 3-Bromo-5-nitrobenzaldehyde to (3-Bromo-5-
nitrophenyl)methanol can be achieved using a standard reducing agent such as sodium

borohydride (NaBH₄) in an appropriate solvent like methanol or ethanol. This is a common and

generally high-yielding reaction for the conversion of aldehydes to primary alcohols.

Logical Workflow for Synthesis:
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Synthesis of (3-Bromo-5-nitrophenyl)methanol
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(NBS, H₂SO₄) 3-Bromo-5-nitrobenzaldehyde Reduction

(e.g., NaBH₄) (3-Bromo-5-nitrophenyl)methanol

Synthetic Utility of (3-Bromo-5-nitrophenyl)methanol
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(3-Bromo-5-nitrophenyl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b136851#3-bromo-5-nitrophenyl-methanol-cas-
number-139194-79-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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